6-imino-7-(2-methoxyethyl)-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• CAS No.: 510762-48-8
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C20H23N5O4/c1-28-10-8-25-17(21)14(19(26)22-12-13-5-4-9-29-13)11-15-18(25)23-16-6-2-3-7-24(16)20(15)27/h2-3,6-7,11,13,21H,4-5,8-10,12H2,1H3,(H,22,26)
• Standard InChI Key: ATIYAIAVTRRTIG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C1=N)C(=O)NCC3CCCO3)C(=O)N4C=CC=CC4=N2

Introduction

The compound 6-imino-7-(2-methoxyethyl)-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a highly complex organic molecule with significant potential in medicinal chemistry and related fields. Its unique tricyclic structure and diverse functional groups contribute to its chemical reactivity and possible therapeutic applications.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that leverage its tricyclic framework:

• Base Framework Construction: The triazatricyclic core is synthesized through cyclization reactions involving nitrogen-containing precursors.

• Functional Group Addition: The imine and oxolane groups are introduced through selective reactions using reagents such as methoxyethylamines and oxolane derivatives.

• Purification: The final product is purified using techniques like recrystallization or column chromatography to achieve high purity.

Applications

This compound has garnered interest due to its potential biological activities:

• Medicinal Chemistry: Preliminary studies suggest it may serve as a lead compound for drug discovery due to its structural resemblance to bioactive molecules.

• Chemical Reactivity: The presence of multiple functional groups allows for diverse chemical modifications, enabling further optimization for specific biological targets.

Structural Analysis

The structure of the compound can be analyzed using advanced spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): Provides detailed information on the hydrogen and carbon environments.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• X-ray Crystallography: Used to determine the three-dimensional arrangement of atoms within the molecule.

Comparative Data Table

Property	Value/Description
Molecular Formula	C20H26N6O3
Molecular Weight	446.5 g/mol
Functional Groups	Imine, Oxo, Methoxyethyl, Oxolane
Structural Classification	Triazatricyclic
Applications	Medicinal chemistry, chemical reactivity

Research Findings

Studies on similar compounds have demonstrated potential in areas such as:

• Anti-inflammatory Activity: In silico docking studies have shown promising interactions with biological targets like enzymes.

• Cytotoxicity Testing: Related derivatives have been tested for cytotoxic effects against cancer cell lines with encouraging results.

While specific biological data for this compound is limited, its structural features suggest it could be explored further for therapeutic purposes.

Limitations and Future Directions

Despite its potential:

• The synthesis process is complex and may require optimization for scalability.

• Comprehensive biological testing is needed to validate its pharmacological properties.

Future research should focus on:

• Developing cost-effective synthetic routes.

• Conducting detailed in vitro and in vivo studies to assess bioactivity.

This article provides a comprehensive overview of the compound's chemical characteristics, synthesis methods, and potential applications in medicinal chemistry while highlighting areas for future research.